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Compound of Interest |

3,5-
Compound Name: bis(methylsulfonyl)benzenesulfony
I Chloride

Cat. No.: B1271993

\ J

A discrepancy has been identified regarding the chemical entity associated with CAS number
849035-99-0. Initial research indicates that this CAS number is assigned to 3,5-
Bis(methylsulfonyl)benzenesulfonyl chloride. However, search results frequently associate
this query with 5-Bromo-2-hydroxy-3-(trifluoromethyl)benzaldehyde, which possesses the CAS
number 251300-30-8.

To ensure the delivery of an accurate and relevant in-depth technical guide, we require
clarification from you, the researcher, to identify the correct compound of interest. Below is a
summary of the information gathered for both chemical entities to aid in this clarification.

Compound 1: 3,5-
Bis(methylsulfonyl)benzenesulfonyl chloride

e CAS Number: 849035-99-0

Molecular Formula: C8HI9CIO6S3[1][2]

Molecular Weight: 332.80 g/mol [2]

IUPAC Name: 3,5-bis(methylsulfonyl)benzenesulfonyl chloride[3]

Primary Application: Appears to be a building block in organic synthesis.[4]
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Compound 2: 5-Bromo-2-hydroxy-3-
(trifluoromethyl)benzaldehyde

e CAS Number: 251300-30-8[5]
e Molecular Formula: C8H4BrF302[5]
» Molecular Weight: 269.01 g/mol [5]

¢ Synonyms: 5-Bromo-3-formyl-2-hydroxybenzotrifluoride, 5-Bromo-3-
(trifluoromethyl)salicylaldehyde[5]

o Key Features & Applications:

[¢]

A versatile building block in organic synthesis for creating complex molecules.[5]

o Utilized in biological research, including enzyme inhibition studies and protein-ligand
interaction research.[5]

o Acts as a precursor for pharmaceutical compounds.[5]
o Soluble in organic solvents like ethanol and acetone.[5]

o The trifluoromethyl group enhances lipophilicity, while the hydroxyl and aldehyde groups
provide diverse reactivity.[5]

Action Required:

Please review the information above and confirm which of these two compounds is the subject
of your research interest. Once you have clarified the correct chemical entity, we will proceed
with generating a comprehensive technical guide tailored to your specified audience and
requirements. This may include, but is not limited to:

» Detailed physicochemical properties
o Established synthesis and purification protocols

 In-depth discussion of applications and mechanisms of action
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e A curated list of reliable suppliers

» Relevant experimental workflows and data presentation

We await your confirmation to proceed with the development of a scientifically rigorous and
valuable technical resource.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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CAS Number 849035-99-0]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271993#cas-number-849035-99-0-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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